Cas no 56554-52-0 (methyl perfluorododecanoate)

methyl perfluorododecanoate structure

Product Name:methyl perfluorododecanoate

CAS No:56554-52-0

Molecular Formula:C₁₃H₃O₂F₂₃

Molecular Weight:628.12492

MDL:MFCD00236616

CID:89905

PubChem ID:87559873

methyl perfluorododecanoate Properties

Names and Identifiers

- methyl perfluorododecanoate
- Perfluorododecanoic acid methyl ester
- Methyl Tricosafluorododecanoate
- methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate
- Methyl Tricosafluorolaurate
- Tricosafluorododecanoic Acid Methyl Ester
- METHYLPERFLUORODODECANOATE
- AS-76349
- 56554-52-0
- Methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate #
- methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosakis(fluoranyl)dodecanoate
- M1917
- Dodecanoic acid, tricosafluoro-, methyl ester
- A831095
- CS-0313478
- AKOS015852638
- D91555
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoic acid methyl ester
- NS00110866
- SCHEMBL517375
- MFCD00236616
- FT-0628782
- DTXSID60338250
- DB-052935
- Methyl Perfluorododecanoate
- Perfluorododecanoic Acid Methyl Ester
- Methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate
- +Expand
- MDL： MFCD00236616
- InChIKey： ABNZIVVYHQYSLI-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H3F23O2/c1-38-2(37)3(14,15)4(16,17)5(18,19)6(20,21)7(22,23)8(24,25)9(26,27)10(28,29)11(30,31)12(32,33)13(34,35)36/h1H3
- SMILES： COC(=O)C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

Exact Mass: 627.97700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 12
Monoisotopic Mass: 627.977
Heavy Atom Count: 38
Complexity: 896
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3A^2

Experimental Properties

LogP: 7.07470
PSA: 26.30000
Refractive Index: 1.289
Boiling Point: 125°C 30mm
Melting Point: 54.0 to 60.0 deg-C
Flash Point: 87.4°C
Color/Form: solid
Solubility: Water insoluble
Density: 1.66

methyl perfluorododecanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003SIJ-5g	METHYL PERFLUORODODECANOATE	56554-52-0	>95.0%(GC)	5g	$47.00
A2B Chem LLC	AB76123-250mg	Methyl perfluorododecanoate	56554-52-0	96%	250mg	$15.00	2024-04-19
Aaron	AR003SQV-1g	METHYL PERFLUORODODECANOATE	56554-52-0		1g	$21.00
abcr	AB112584-5 g	Methyl perfluorododecanoate, 95%; .	56554-52-0	95%	5 g	€37.80	2023-07-20
Ambeed	A361329-25g	Methylperfluorododecanoate	56554-52-0	98%	25g	$109.0
Apollo Scientific	PC5136-5g	Methyl perfluorododecanoate	56554-52-0	95%	5g	£23.00	2024-07-21
Chemenu	CM377634-5g	methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate	56554-52-0	95%+	5g	$61	2023-02-02
eNovation Chemicals LLC	Y1053857-25g	METHYL PERFLUORODODECANOATE	56554-52-0	95.0%	25g	$315	2022-04-15
Fluorochem	002282-5g	Methyl perfluorododecanoate	56554-52-0	95%	5g	￡12.00	2022-03-01
Oakwood	002282-250mg	Methyl perfluorododecanoate	56554-52-0	96%	250mg	$15.00	2024-07-19

methyl perfluorododecanoate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:56554-52-0)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:56554-52-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:56554-52-0)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

methyl perfluorododecanoate Related Literature

1. Graphene-coated polymer foams as tuneable impact sensors†

Conor S. Boland,Umar Khan,Mathew Binions,Sebastian Barwich,John B. Boland,Denis Weaire,Jonathan N. Coleman Nanoscale, 2018,10, 5366-5375
2. Enhanced photocatalytic hydrogen peroxide production activity of imine-linked covalent organic frameworks via modification with functional groups†

Yepeng Yang,Juanxue Kang,Yuan Li,Jingjing Liang,Jiaxuan Liang,Liang Jiang,Daomei Chen,Jiao He,Yongjuan Chen,Jiaqiang Wang New J. Chem., 2022,46, 21605-21614
3. Mechanistic insights for regulating the site occupancy, valence states and optical transitions of Mn ions in yttrium–aluminum garnets via codoping†

Chong-Geng Ma Phys. Chem. Chem. Phys., 2023,25, 18808-18815
4. Thermodynamic forecasting of mechanically interlocked switches†

Mark A. Olson,Adam B. Braunschweig,Taichi Ikeda,Lei Fang,Ali Trabolsi,Alexandra M. Z. Slawin,Saeed I. Khan,J. Fraser Stoddart Org. Biomol. Chem., 2009,7, 4391-4405
5. The hydration structure of the Ni2+ ion intercalated in montmorillonite clay: a neutron diffraction with isotopic substitution study

Cédric Pitteloud,D. Hugh Powell,Henry E. Fischer Phys. Chem. Chem. Phys., 2001,3, 5567-5574
6. Signaling mechanisms of LOV domains: new insights from molecular dynamics studies†

Peter L. Freddolino,Kevin H. Gardner,Klaus Schulten Photochem. Photobiol. Sci., 2013,12, 1158-1170
7. Theoretical evidence of a feasible concerted antara–antara cycloaddition

Chem. Commun., 1999, 903-904
8. Engineering Er3+-sensitized nanocrystals to enhance NIR II-responsive upconversion luminescence†

Hong Wang,Yang Xu,Tao Pang,Baojiu Chen,Fangyun Xin,Mingming Xing,Meng Tian,Yao Fu,Xixian Luo,Ying Tian Nanoscale, 2022,14, 962-968
9. A floating top-electrode electrowetting-on-dielectric system†

Siyi Hu,Yuhan Jie,Kai Jin RSC Adv., 2020,10, 4899-4906
10. Contents list

Chem. Commun., 2018,54, 13031-13039

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